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Compound of Interest

Compound Name: Harzianol K

Cat. No.: B15612766

For researchers, scientists, and drug development professionals, this document provides a
concise yet in-depth guide to the harziane diterpenoid, Harzianol K. This guide details its
chemical identity, physicochemical properties, and the experimental protocols for its isolation
and characterization.

Chemical Identity and Properties

Harzianol K is a harziane-type diterpenoid, a class of natural products characterized by a
complex tetracyclic 6-5-4-7 carbon skeleton[1]. As a relatively new addition to this family of
compounds, a specific CAS (Chemical Abstracts Service) registry number for Harzianol K has
not yet been assigned in the public domain. Similarly, a definitive IUPAC (International Union of
Pure and Applied Chemistry) name is not readily available in the cited literature.

The fundamental chemical and physical properties of Harzianol K are summarized below.
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Property Value Source

Molecular Formula C20H2803 [1]

m/z: 317.2115 [M + H]*

Molecular Weight (HRESIMS) (calculated for C20H290s3, [1]
317.2117)

Appearance Colorless crystal [1]

Optical Rotation [0]?°D +64.1 (c 0.36, MeOH) [1]

UV (MeOH) Amax (log €) 252 (3.77) nm [1]

Amax (AE) 245 (—367), 292
ECD (0.12 mg/mL, MeOH) [1]
(+7.4), 351 (+10.6) nm

Vmax 3402, 2927, 1734, 1695,
IR (KBr) ) [1]
1190, 1043 cm-?

Spectroscopic Data

The structural elucidation of Harzianol K was achieved through extensive spectroscopic
analysis. The *H and **C NMR data, acquired in DMSO-ds at 600 and 150 MHz respectively,
are presented below.

Table 1: *H NMR Spectroscopic Data for Harzianol K
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Position oH (ppm), mult. (J in Hz)

2 255 m

3a 1.83, m

3B 1.51, m

Aa 1.70, m

4B 1.35, m

7 2.08, m

8 4.24,d (7.2)

8-OH 4.90, d (7.2)

11 2.80, d (12.6)

12a 195, m

12B 1.62, m

14 2.32, s

15 1.93,s

16 0.88, s

17 0.95, s

18 1.01, d (6.6)

19 1.43,s

20 1.12,s
Source:[1]

Table 2: 13C NMR Spectroscopic Data for Harzianol K

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8705903/
https://www.benchchem.com/product/b15612766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Position oC (ppm)
1 212.0
2 52.3
3 31.9
4 36.2
5 58.1
6 141.2
7 42.6
8 72.4
9 134.1
10 202.9
11 54.3
12 34.0
13 60.9
14 28.1
15 21.6
16 26.2
17 234
18 16.0
19 24.5
20 20.8
Source:[1]

Experimental Protocols
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Isolation of Harzianol K

Harzianol K was isolated from the marine-derived fungus Trichoderma sp. SCSIOW21[1]. The
following workflow outlines the key steps in the isolation process.

Fig. 1: Experimental workflow for the isolation of Harzianol K.

Structure Elucidation

The planar structure and relative configuration of Harzianol K were determined using a
combination of 1D and 2D NMR spectroscopy, including COSY, HSQC, and HMBC
experiments[1]. The absolute configuration was established through X-ray crystallographic
analysis and comparison of experimental and calculated electronic circular dichroism (ECD)
curves[1].

Biological Activity

Preliminary studies have explored the potential anti-inflammatory effects of harziane
diterpenoids. While Harzianol K itself was not highlighted for significant activity in the initial
report, a related compound, Harzianol J, showed weak anti-inflammatory effects by inhibiting
nitric oxide (NO) production[1]. Further investigation into the biological activities of Harzianol K
and its derivatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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